Cas no 12145-93-6 (1,1'-Diiodoferrocene)

• Product Name: 1,1'-Diiodoferrocene
• CAS No: 12145-93-6
• MF: C₂₄H₁₈O₄
• MW: 370.397326946259
• CID: 895934
• PubChem ID: 350794
• Update Time: 2025-07-22

1,1'-Diiodoferrocene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Diiodoferrocene
• SR-01000396785-1
• SR-01000396785
• SR-01000396785-2
• Oprea1_022708
• F95123
• [1,1'-Binaphthalene]-2,2'-diyl diacetate
• (S)-(+)-1,1\\'-Bi(2-naphthyl diacetate)
• 1,1'-binaphthalene-2,2'-diyl diacetate
• SCHEMBL12199931
• DTXSID30905594
• 2,2'-Diacetoxy-1,1'-binaphthyl
• 1-(2-acetyloxynaphthyl)-2-naphthyl acetate
• NSC-515715
• AKOS001586920
• 1,1'-binaphthyl-2,2'-diyl diacetate
• CCG-54649
• NSC515715
• (S)-1,1'-binaphthyl-2,2'-diyl diacetate
• (R)-(-)-1,1\\'-Bi(2-naphthyl diacetate)
• Oprea1_430294
• 1,1-DIIODOFERROCENE
• 12145-93-6
• DL-1,1'-BI(2-NAPHTHYL DIACETATE)
• [1-(2-acetyloxynaphthalen-1-yl)naphthalen-2-yl] acetate
• 100569-82-2
• ACETIC ACID 2'-ACETOXY-(1,1')BINAPHTHALENYL-2-YL ESTER
• 2'-(ACETYLOXY)-[1,1'-BINAPHTHALEN]-2-YL ACETATE

• Inchi： 1S/C24H18O4/c1-15(25)27-21-13-11-17-7-3-5-9-19(17)23(21)24-20-10-6-4-8-18(20)12-14-22(24)28-16(2)26/h3-14H,1-2H3
• InChI Key： ATCPATYOODPQCO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 370.12050905g/mol
• Monoisotopic Mass: 370.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 1,1'-Diiodoferrocene

Comprehensive Overview of 1,1'-Diiodoferrocene (CAS No. 12145-93-6): Properties, Applications, and Research Insights

1,1'-Diiodoferrocene (CAS No. 12145-93-6) is a highly specialized organometallic compound that has garnered significant attention in both academic and industrial research. As a derivative of ferrocene, this compound features two iodine atoms symmetrically substituted at the 1 and 1' positions of the cyclopentadienyl rings. Its unique structural and electronic properties make it a valuable building block in materials science, catalysis, and advanced synthetic chemistry. Researchers and professionals often search for terms like "1,1'-Diiodoferrocene synthesis", "CAS 12145-93-6 applications", and "ferrocene derivatives uses", reflecting its growing relevance in cutting-edge technologies.

The compound's molecular formula, C₁₀H₈FeI₂, highlights its iodine-rich composition, which contributes to its versatility in cross-coupling reactions and as a precursor for other functionalized ferrocenes. Recent studies emphasize its role in click chemistry and polymer science, where its stability and reactivity are leveraged to create novel materials with tailored properties. With the rise of green chemistry trends, queries such as "sustainable organometallic catalysts" and "eco-friendly ferrocene derivatives" have surged, positioning 1,1'-Diiodoferrocene as a candidate for environmentally benign processes.

From a structural perspective, 1,1'-Diiodoferrocene exhibits a sandwich-like geometry typical of ferrocene derivatives, but the presence of iodine atoms introduces distinct electronic effects. These characteristics are exploited in molecular electronics and photovoltaic research, areas frequently searched alongside terms like "organometallic semiconductors" and "redox-active materials". The compound's ability to undergo reversible redox reactions makes it a promising component in energy storage systems, aligning with global interest in renewable energy solutions.

In pharmaceutical and agrochemical research, 1,1'-Diiodoferrocene serves as a scaffold for designing bioactive molecules. Its iodine atoms facilitate further functionalization, enabling the creation of targeted compounds with potential applications in drug discovery. Searches for "ferrocene-based drugs" and "bioorganometallic chemistry" underscore this niche yet expanding domain. Additionally, the compound's stability under physiological conditions has sparked investigations into its use in biomedical imaging and diagnostic agents.

Handling and storage of 1,1'-Diiodoferrocene require standard precautions for organometallic compounds, including protection from moisture and light. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are routinely employed to characterize its purity and structure. Laboratories often seek guidance on "safe handling of iodine-containing compounds" and "analytical methods for ferrocenes", reflecting practical concerns in its utilization.

The commercial availability of 1,1'-Diiodoferrocene (CAS No. 12145-93-6) is limited but growing, driven by demand from research institutions and specialty chemical suppliers. Pricing and sourcing inquiries, such as "buy 1,1'-Diiodoferrocene" and "CAS 12145-93-6 suppliers", indicate its niche market status. Future prospects for this compound include expanded roles in nanotechnology and smart materials, particularly as interdisciplinary research bridges gaps between chemistry, physics, and engineering.

In summary, 1,1'-Diiodoferrocene represents a fascinating intersection of traditional organometallic chemistry and modern technological applications. Its adaptability across diverse fields—from catalysis to biomedicine—ensures its continued relevance in scientific discourse. As researchers explore keywords like "advanced ferrocene derivatives" and "CAS 12145-93-6 research papers", this compound is poised to contribute to breakthroughs in multiple disciplines.